Cas no 68747-25-1 (1,3-Dihydroisobenzofuran-5-ol)
1,3-Dihydroisobenzofuran-5-ol is a versatile heterocyclic compound featuring a fused benzene and furan ring system with a hydroxyl substituent at the 5-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and fine chemicals. The hydroxyl group enhances its solubility in polar solvents and allows for further functionalization, such as etherification or esterification. Its stable isobenzofuran core contributes to its utility in constructing complex molecular frameworks. The compound is typically handled under controlled conditions due to its sensitivity to oxidation. Its balanced properties make it suitable for applications requiring precise structural modifications in medicinal chemistry and material science.
1,3-Dihydroisobenzofuran-5-ol structure
Product Name:1,3-Dihydroisobenzofuran-5-ol
CAS No:68747-25-1
MF:C8H8O2
MW:136.147922515869
MDL:MFCD09842493
CID:2166856
PubChem ID:11147747
Update Time:2025-10-29
1,3-Dihydroisobenzofuran-5-ol Chemical and Physical Properties
Names and Identifiers
-
- 5-Isobenzofuranol, 1,3-dihydro-
- 1,3-dihydro-2-benzofuran-5-ol
- CHEMBL4588521
- D78662
- 68747-25-1
- OMVUEHUKKCOJTN-UHFFFAOYSA-N
- 5-hydroxy-1,3-dihydroisobenzofuran
- AKOS006311086
- SCHEMBL4971713
- 1,3-dihydroisobenzofuran-5-ol
- MFCD09842493
- EN300-304558
- DTXSID301308169
- 1,3-Dihydro-5-isobenzofuranol
- TCA74725
- DTXCID201738084
- 866-844-4
- 1,3-Dihydroisobenzofuran-5-ol
-
- MDL： MFCD09842493
- Inchi： 1S/C8H8O2/c9-8-2-1-6-4-10-5-7(6)3-8/h1-3,9H,4-5H2
- InChI Key： OMVUEHUKKCOJTN-UHFFFAOYSA-N
- SMILES： O1CC2C=CC(=CC=2C1)O
Computed Properties
- Exact Mass: 136.052429494g/mol
- Monoisotopic Mass: 136.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 294.2±40.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1,3-Dihydroisobenzofuran-5-ol Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,3-Dihydroisobenzofuran-5-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM524043-1g |
1,3-Dihydroisobenzofuran-5-ol |
68747-25-1 | 97% | 1g |
$1146 | 2023-02-17 | |
| TRC | D679798-5mg |
1,3-Dihydroisobenzofuran-5-ol |
68747-25-1 | 5mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D679798-10mg |
1,3-Dihydroisobenzofuran-5-ol |
68747-25-1 | 10mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D679798-50mg |
1,3-Dihydroisobenzofuran-5-ol |
68747-25-1 | 50mg |
$ 365.00 | 2022-06-05 | ||
| Enamine | EN300-304558-0.05g |
1,3-dihydro-2-benzofuran-5-ol |
68747-25-1 | 95.0% | 0.05g |
$282.0 | 2025-03-19 | |
| Enamine | EN300-304558-0.1g |
1,3-dihydro-2-benzofuran-5-ol |
68747-25-1 | 95.0% | 0.1g |
$420.0 | 2025-03-19 | |
| Enamine | EN300-304558-0.25g |
1,3-dihydro-2-benzofuran-5-ol |
68747-25-1 | 95.0% | 0.25g |
$601.0 | 2025-03-19 | |
| Enamine | EN300-304558-0.5g |
1,3-dihydro-2-benzofuran-5-ol |
68747-25-1 | 95.0% | 0.5g |
$947.0 | 2025-03-19 | |
| Enamine | EN300-304558-1.0g |
1,3-dihydro-2-benzofuran-5-ol |
68747-25-1 | 95.0% | 1.0g |
$1214.0 | 2025-03-19 | |
| Enamine | EN300-304558-2.5g |
1,3-dihydro-2-benzofuran-5-ol |
68747-25-1 | 95.0% | 2.5g |
$2379.0 | 2025-03-19 |
1,3-Dihydroisobenzofuran-5-ol Related Literature
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
68747-25-1 (1,3-Dihydroisobenzofuran-5-ol) Related Products
- 105856-85-7(Phenol, 3-methoxymethyl-)
- 1028202-57-4(Isobenzofuran, 1,3-dihydro-5-methoxy-)
- 33948-88-8(Phenol, 4-(methoxymethyl)-2,3,5,6-tetramethyl-)
- 57234-51-2(3-(methoxymethyl)phenol)
- 57726-26-8(4-(Ethoxymethyl)phenol)
- 115319-74-9
- 76890-93-2(Bis(4-hydroxybenzyl) Ether)
- 28636-93-3(4-(Hydroxymethyl)-3,5-dimethylphenol)
- 312715-17-6(Phenol, 3,5-bis(methoxymethyl)-2,4,6-trimethyl-)
- 533934-35-9(null)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk